Cas no 852451-34-4 (2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-fluorophenyl)acetamide
• CAS No: 852451-34-4
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5761113
• PubChem ID: 16798519
• Update Time: 2025-06-08

2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-fluorophenyl)acetamide
• F0679-0490
• 852451-34-4
• AKOS024595999
• 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-fluorophenyl)acetamide
• 2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-fluorophenyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(3,4-dimethylphenyl)-N-(4-fluorophenyl)-1,4-dihydro-4-oxo-
• 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H18FN5O2/c1-13-3-8-17(9-14(13)2)27-20-18(10-24-27)21(29)26(12-23-20)11-19(28)25-16-6-4-15(22)5-7-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key： SVBKTHGYTAVORY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C=NC2=C(C=NN2C2=CC=C(C)C(C)=C2)C1=O)=O

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-fluorophenyl)acetamide

Introduction to Compound with CAS No. 852451-34-4 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 852451-34-4 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-fluorophenyl)acetamide, reflects its complex structural framework and potential biological activity. This article delves into the compound's structure, synthesis, and emerging applications, particularly in the context of contemporary research advancements.

The molecular structure of this compound is characterized by a fused heterocyclic system, consisting of a pyrazolo[3,4-d]pyrimidine core linked to a phenylacetic amide moiety. The presence of substituents such as 3,4-dimethylphenyl and 4-fluorophenyl enhances its pharmacological profile by influencing its solubility, metabolic stability, and interaction with biological targets. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The compound in question has been extensively studied for its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, employing techniques such as multi-step organic synthesis and catalytic transformations. These efforts have led to the development of efficient methodologies that can be scaled up for industrial production.

The biological activity of this compound has been a focal point of numerous research endeavors. Preliminary studies have demonstrated that it exhibits promising inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its ability to modulate the activity of kinases and other signaling molecules has been investigated in vitro. These findings suggest that the compound may have therapeutic potential in conditions such as cancer and inflammatory disorders.

One of the most exciting aspects of this compound is its versatility in drug design. By modifying specific substituents or altering the core structure, researchers can fine-tune its pharmacological properties to target specific disease mechanisms. This flexibility has led to the development of several analogs with enhanced efficacy and reduced side effects. The use of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to identify lead compounds with high precision.

The role of this compound in medicinal chemistry cannot be overstated. Its unique structural features make it an attractive candidate for further development into novel therapeutics. Ongoing studies are focusing on understanding its mechanism of action at a molecular level, which will provide valuable insights for future drug design. Additionally, efforts are underway to evaluate its pharmacokinetic properties and safety profile in preclinical models.

The integration of cutting-edge technologies such as machine learning and artificial intelligence has revolutionized the field of drug discovery. These tools have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with developing new drugs while improving their success rates in clinical trials.

In conclusion, the compound with CAS number 852451-34-4 represents a significant advancement in pharmaceutical research. Its complex structure and diverse biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.